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Compound of Interest

Compound Name: 1,2-Dibromo-2-methylbutane

Cat. No.: B078504 Get Quote

Technical Support Center: 2,4-Dibromo-3-
pentanone
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the safe handling and lachrymatory properties of 2,4-dibromo-3-

pentanone.

Frequently Asked Questions (FAQs)
Q1: What is 2,4-dibromo-3-pentanone and what are its primary hazards?

A1: 2,4-Dibromo-3-pentanone is a chemical compound with the molecular formula C5H8Br2O.

[1][2][3] It is recognized as a potent lachrymator, meaning it can cause tearing and irritation to

the eyes.[4] Additionally, it is harmful if swallowed, causes skin irritation, and may cause

respiratory irritation.[5] It is also a readily absorbed skin irritant, which can produce a sensation

similar to sunburn.[4]

Q2: What are the immediate symptoms of exposure to 2,4-dibromo-3-pentanone?

A2: Exposure can lead to immediate eye irritation and tearing (lachrymatory effect).[4] Skin

contact may cause a sensation of sunburn.[4] Inhalation can result in respiratory tract irritation.

[5]

Q3: What personal protective equipment (PPE) is required when handling this compound?
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A3: When working with 2,4-dibromo-3-pentanone, it is crucial to use appropriate PPE. This

includes chemical safety goggles or a face shield, protective gloves, and a lab coat.[6][7][8] All

work should be conducted in a well-ventilated area, preferably under a chemical fume hood.[4]

[6][7] For fire-related situations, a self-contained breathing apparatus is necessary.[7][8]

Troubleshooting Guide: Accidental Exposure
This guide provides immediate steps to take in case of accidental exposure to 2,4-dibromo-3-

pentanone.

Scenario Immediate Action Follow-up

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.[7][9]

Seek immediate medical

attention.[7] If contact lenses

are worn, remove them if it is

safe to do so.[7]

Skin Contact

Take off immediately all

contaminated clothing.[6][7]

Wash the affected skin with

soap and water.[8] One source

suggests washing with a soap

solution followed by a sodium

hydrogen carbonate solution.

[4]

Seek medical advice if skin

irritation persists.[8] Wash

contaminated clothing before

reuse.[7]

Inhalation

Move the affected person to

fresh air and keep them in a

position comfortable for

breathing.[6][7]

If the person is not breathing,

give artificial respiration.[7][8]

Seek immediate medical

attention.[6][7]

Ingestion

Do NOT induce vomiting.[7]

Rinse the mouth with water.[8]

[10]

Seek immediate medical

attention or call a poison

control center.[7]

Experimental Protocols: Safe Handling and Spill
Management
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Protocol 1: Standard Handling Procedure

Preparation: Before handling, ensure a chemical fume hood is operational and the sash is at

the appropriate height. Have all necessary PPE (lab coat, gloves, and chemical safety

goggles) on. Prepare a waste container for halogenated organic compounds.

Dispensing: Conduct all transfers of 2,4-dibromo-3-pentanone inside the chemical fume

hood. Use a clean, dry syringe or pipette for liquid transfers. Keep the container tightly

closed when not in use.[6][8]

Post-Handling: After handling, wash hands thoroughly with soap and water.[8]

Decontaminate any surfaces that may have come into contact with the chemical.

Storage: Store 2,4-dibromo-3-pentanone in a tightly closed container in a dry, cool, and well-

ventilated place.[6][7][8]

Protocol 2: Spill Management

Evacuation and Ventilation: In case of a spill, evacuate all non-essential personnel from the

immediate area. Ensure the area is well-ventilated, preferably within a chemical fume hood.

[11]

Containment: For small spills, absorb the liquid with an inert material such as vermiculite, dry

sand, or earth.[11] Do not use combustible materials like sawdust.

Collection: Carefully collect the absorbent material and place it into a sealed, labeled

container for hazardous waste disposal.[8]

Decontamination: Clean the spill area with a suitable solvent, followed by washing with soap

and water. All cleaning materials should be disposed of as hazardous waste.

Quantitative Data
While specific quantitative data on the lachrymatory potency of 2,4-dibromo-3-pentanone is not

readily available in the provided search results, the following table summarizes its known

physical and chemical properties.
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Property Value Reference

Molecular Formula C5H8Br2O [1][2][3]

Appearance
Clear colorless to pale yellow

liquid
[3]

Refractive Index 1.5025-1.5075 @ 20°C [3]

Assay (GC) ≥96.0% [3]

Water Solubility Slightly soluble [1][12]
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Accidental Exposure to 2,4-Dibromo-3-pentanone

Immediate First Aid

Follow-up Actions

Exposure Event

Eye Contact Skin Contact Inhalation Ingestion

Flush with Water (15 min) Remove Clothing
Wash with Soap & Water Move to Fresh Air Rinse Mouth

Do NOT Induce Vomiting

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: Troubleshooting workflow for accidental exposure.
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Caption: Workflow for safe handling of 2,4-dibromo-3-pentanone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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